Cas no 195006-75-8 (β-D-Glucopyranose, 6-O-β-D-glucopyranosyl-, 1,2-bis[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoate])

• Product Name: β-D-Glucopyranose, 6-O-β-D-glucopyranosyl-, 1,2-bis[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoate]
• CAS No: 195006-75-8
• MF: C₃₄H₄₂O₁₉
• MW: 754.68589258194
• CID: 5303161
• Update Time: 2024-11-06

β-D-Glucopyranose, 6-O-β-D-glucopyranosyl-, 1,2-bis[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoate] Chemical and Physical Properties

Names and Identifiers

• β-D-Glucopyranose, 6-O-β-D-glucopyranosyl-, 1,2-bis[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoate]
• 1,2-Disinapoylgentiobiose

• Inchi： 1S/C34H42O19/c1-45-17-9-15(10-18(46-2)25(17)38)5-7-23(36)52-32-30(43)28(41)22(14-49-33-31(44)29(42)27(40)21(13-35)50-33)51-34(32)53-24(37)8-6-16-11-19(47-3)26(39)20(12-16)48-4/h5-12,21-22,27-35,38-44H,13-14H2,1-4H3/b7-5+,8-6+/t21-,22-,27-,28-,29+,30+,31-,32-,33-,34+/m1/s1
• InChI Key： MBGNTECDWBKCKH-QGDNGYMSSA-N
• SMILES： O([C@@H]1[C@H]([C@@H]([C@H](O[C@H]1OC(=O)/C=C/C1C=C(C(=C(C=1)OC)O)OC)CO[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O)O)O)C(=O)/C=C/C1C=C(C(=C(C=1)OC)O)OC

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 966.8±65.0 °C(Predicted)
• pka: 9.73±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acid glycosides